N-cyclohexyl-3-(mesitylsulfonyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine

• IUPAC Name: N-cyclohexyl-3-(2,4,6-trimethylphenyl)sulfonyltriazolo[1,5-a]quinazolin-5-amine
• InChI: InChI=1S/C24H27N5O2S/c1-15-13-16(2)21(17(3)14-15)32(30,31)24-23-26-22(25-18-9-5-4-6-10-18)19-11-7-8-12-20(19)29(23)28-27-24/h7-8,11-14,18H,4-6,9-10H2,1-3H3,(H,25,26)
• InChI Key: FXHXHHQXOCYGNZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)S(=O)(=O)C2=C3N=C(C4=CC=CC=C4N3N=N2)NC5CCCCC5)C
• Molecular Formula: C24H27N5O2S
• Molecular Weight: 449.6 g/mol

Description

“N-cyclohexyl-3-(mesitylsulfonyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine” is a compound that belongs to the class of triazole-fused heterocyclic compounds. These compounds are relevant structural templates in both natural and synthetic biologically active compounds.

Molecular Structure Analysis

Triazoles are natural heterocyclic mixes which have five members containing three nitrogen and two carbon atoms. There are two tautomeric triazoles, 1, 2, 3-triazole and 1, 2, 4-triazole.

Chemical Reactions Analysis

Triazoles are commonly used in medicinal chemistry and are included in the class of antimicrobials on account of their well-being profile and excellent therapeutic index. The synthesis of a new heterocyclic system was achieved in a good yield using a retro Diels–Alder (RDA) procedure.

Mechanism of Action

Triazole compounds containing two carbon and three nitrogen atoms are readily capable of binding in the biological system with a variety of enzymes and receptors and thus show versatile biological activities.